Cas no 141310-20-5 (3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide)

• Product Name: 3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide
• CAS No: 141310-20-5
• MF: C₈H₆O₄S
• MW: 198.195841312408
• CID: 1303768
• Update Time: 2024-08-03

3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide

• Inchi： 1S/C8H6O4S/c1-5-3-2-4-6-7(5)8(9)12-13(6,10)11/h2-4H,1H3
• InChI Key： XZRNXKHWTUAGGL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC(C)=C2C(=O)O1

Computed Properties

• Exact Mass: 197.99868

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 335.3±21.0 °C(Predicted)
• PSA: 60.44